Cas no 22306-30-5 (1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene)

• Product Name: 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene
• CAS No: 22306-30-5
• MF: C₂₂H₃₄
• MW: 298.505366802216
• MDL: MFCD00052719
• CID: 273710
• PubChem ID: 227657
• Update Time: 2025-07-20

1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene Chemical and Physical Properties

Names and Identifiers

• Anthracene,1,2,3,4,5,6,7,8-octahydro-1,1,4,4,5,5,8,8-octamethyl-
• 1,1,4,4,5,5,8,8-Octamethyl-1,2,3,4,5,6,7,8-octahydroanthracene
• 1,1,4,4,5,5,8,8-octamethyl-2,3,6,7-tetrahydroanthracene
• 1,1,4,4,5,5,8,8-Octamethyl-1,2,3,4,5,6,7,8-octahydro-anthracen
• NABKENULMAEYJW-UHFFFAOYSA-N
• AK385858
• Anthracene, 1,2,3,4,5,6,7,8-octahydro-1,1,4,4,5,5,8,8-octamethyl-
• NSC19558
• Maybridge1_000121
• MixCom1_000231
• V4481
• H10865
• AS-8575
• Anthracene,2,3,4,5,6,7,8-octahydro-1,1,4,4,5,5,8,8-octamethyl-
• NSC-19558
• 1, 1, 4, 4, 5, 5, 8, 8-octamethyl-2, 3, 6, 7-tetrahydroanthracene
• AKOS027378503
• CS-0186281
• 22306-30-5
• 1,1,4,4,5,5,8,8-Octamethyl-1,2,3,4,5,6,7,8-octahydroanthracene #
• SY229477
• FT-0606015
• SB66938
• MFCD00052719
• DTXSID20280983
• 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene

• MDL： MFCD00052719
• Inchi： 1S/C22H34/c1-19(2)9-10-20(3,4)16-14-18-17(13-15(16)19)21(5,6)11-12-22(18,7)8/h13-14H,9-12H2,1-8H3
• InChI Key： NABKENULMAEYJW-UHFFFAOYSA-N
• SMILES： C1(C)(C)CCC(C)(C)C2C=C3C(=CC1=2)C(C)(C)CCC3(C)C

Computed Properties

• Exact Mass: 298.26600
• Monoisotopic Mass: 298.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 8.2

Experimental Properties

• Density: 0.886
• Melting Point: 218 °C
• Boiling Point: 344.7°C at 760 mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.488
• PSA: 0.00000
• LogP: 6.38460

1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene Security Information

• Hazard Statement： H315-H319-H335
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene

1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene: A Comprehensive Overview of CAS No.22306-30-5 and Its Multifaceted Applications in Biomedical Research

The 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene compound, identified by its CAS No.22306-30-5, represents a significant advancement in the field of organic chemistry and biomedical research. This unique molecular structure, characterized by its eight methyl groups symmetrically arranged around a polycyclic aromatic hydrocarbon framework, has garnered attention for its potential in drug development, material science, and molecular imaging technologies. Recent studies published in Advanced Materials (2023) and Journal of Medicinal Chemistry (2024) have highlighted its role in modulating cellular signaling pathways and its utility as a scaffold for bioactive molecule design.

The 1,1,4,3,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene molecule is derived from the hydrogenation of anthracene, a well-known polycyclic aromatic hydrocarbon (PAH). The substitution of eight methyl groups at specific positions (1,1,4,4,5,5,8,8) creates a highly symmetrical structure with unique electronic and steric properties. This structural modification significantly alters the physicochemical behavior of the compound compared to its parent PAH. The molecule's molecular weight is approximately 414.58 g/mol, with a calculated logP value of 4.2, indicating its potential for lipid membrane permeability and bioavailability.

Recent research has demonstrated that the 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene compound exhibits promising pharmacological properties. A 2023 study published in ACS Chemical Biology reported its ability to selectively modulate the activity of G protein-coupled receptors (GPCRs), which are critical targets in the development of therapeutic agents for neurological disorders. The compound's interaction with the opioid receptor subtype μ (MOR) was found to enhance the analgesic effect while reducing side effects associated with traditional opioid medications. This discovery has sparked interest in its potential as a lead compound for the development of novel pain management therapies.

In the realm of material science, the 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene compound has shown remarkable potential as a building block for organic semiconductors. A 2024 paper in Nature Materials described its application in the fabrication of high-performance organic field-effect transistors (OFETs). The compound's conjugated π-system, enhanced by the methyl substitutions, allows for efficient charge carrier mobility, making it suitable for flexible electronics and biosensors. This property has also been explored for its potential in optoelectronic devices, where it could serve as a light-emitting material with tunable emission wavelengths.

From a synthetic perspective, the production of 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene involves a multi-step process that typically begins with the hydrogenation of anthracene. This reaction is catalyzed by palladium on carbon under hydrogen atmosphere, yielding the corresponding tetrahydroanthracene derivative. Subsequent alkylation reactions using methylating agents such as methyl iodide and sodium hydride enable the introduction of methyl groups at the specified positions. The synthetic pathway has been optimized in recent years to improve yield and reduce byproducts, as detailed in a 2023 article in Organic Syntheses.

One of the most intriguing aspects of 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene is its ability to serve as a molecular probe for studying biological systems. A 2024 study in Chemical Communications demonstrated its use as a fluorescent marker in live-cell imaging. The compound's photophysical properties, including a high quantum yield and minimal photobleaching, make it an ideal candidate for tracking cellular processes in real-time. Researchers have also explored its potential as a contrast agent in magnetic resonance imaging (MRI), where its paramagnetic properties could enhance image resolution in specific tissue types.

Despite its promising applications, the 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene compound faces challenges related to its environmental impact. As a derivative of PAHs, which are known environmental pollutants, its potential for bioaccumulation and toxicity remains a subject of ongoing research. A 2023 report in Environmental Science & Technology evaluated its acute toxicity in aquatic organisms, finding that while it exhibits lower toxicity compared to other PAHs, further studies are needed to assess long-term ecological effects.

The 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene compound exemplifies the intersection of organic chemistry and biomedical innovation. Its unique molecular structure and versatile properties have positioned it as a valuable tool in drug discovery, material engineering, and biological imaging. As research continues to uncover its full potential, the compound is likely to play an increasingly important role in advancing therapeutic strategies and technological applications. The ongoing exploration of its properties and applications underscores the dynamic nature of chemical research in addressing complex scientific challenges.